N-Heptadecyl-N-hydroxyheptadecan-1-amine

• CAS No.: 918502-41-7
• Molecular Formula: C34H71NO
• Molecular Weight: 509.9 g/mol
• IUPAC Name: N,N-di(heptadecyl)hydroxylamine
• InChI: InChI=1S/C34H71NO/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(36)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h36H,3-34H2,1-2H3
• InChI Key: OEJXUHHCCCTBTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCN(CCCCCCCCCCCCCCCCC)O

Description

N-Heptadecyl-N-hydroxyheptadecan-1-amine is a chemical compound known for its unique structure and properties. It is a long-chain amine with a hydroxyl group, making it an interesting subject for various chemical and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Heptadecyl-N-hydroxyheptadecan-1-amine typically involves the reaction of heptadecanol with heptadecylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of advanced catalysts and optimized reaction conditions ensures high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

N-Heptadecyl-N-hydroxyheptadecan-1-amine can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amine group can be reduced to form secondary or tertiary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl or amine group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted amines or alcohols.

Scientific Research Applications

N-Heptadecyl-N-hydroxyheptadecan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a surfactant in various chemical processes.

Biology: Studied for its potential biological activity and interactions with cellular membranes.

Medicine: Investigated for its potential therapeutic properties and as a component in drug delivery systems.

Industry: Utilized in the production of specialty chemicals, lubricants, and as an additive in various industrial formulations.

Mechanism of Action

The mechanism of action of N-Heptadecyl-N-hydroxyheptadecan-1-amine involves its interaction with molecular targets such as enzymes and cellular membranes. The hydroxyl and amine groups allow it to form hydrogen bonds and other interactions, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• 1-Octadecanamine, N-heptadecyl-N-hydroxy-
• Heptadecanol
• Heptadecylamine

Uniqueness

N-Heptadecyl-N-hydroxyheptadecan-1-amine is unique due to its specific combination of a long alkyl chain with both hydroxyl and amine functional groups. This combination imparts distinct chemical and physical properties, making it valuable for specialized applications.